Cas no 2639421-99-9 (4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid)

• Product Name: 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid
• CAS No: 2639421-99-9
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 5665248
• PubChem ID: 165900179
• Update Time: 2025-06-09

4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723022
• 2639421-99-9
• 4-[(4-{[(benzyloxy)carbonyl]amino}naphthalen-1-yl)oxy]butanoic acid
• 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid

• Inchi： 1S/C22H21NO5/c24-21(25)11-6-14-27-20-13-12-19(17-9-4-5-10-18(17)20)23-22(26)28-15-16-7-2-1-3-8-16/h1-5,7-10,12-13H,6,11,14-15H2,(H,23,26)(H,24,25)
• InChI Key： ADAJQXIZVDIUEW-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)O)C1C=CC(=C2C=CC=CC2=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid

Recent Advances in the Study of 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid (CAS: 2639421-99-9)

The compound 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid (CAS: 2639421-99-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the naphthalene core and the butanoic acid side chain, make it a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop derivatives with enhanced binding affinity and selectivity for target proteins involved in inflammatory and oncogenic processes.

One of the most notable advancements is the application of 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid in the design of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules leverage the compound's ability to bind to specific E3 ubiquitin ligases, facilitating the targeted degradation of disease-associated proteins. Preliminary in vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy, where the compound's derivatives have shown efficacy in inducing the degradation of oncogenic targets.

Furthermore, the pharmacokinetic properties of 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid and its derivatives have been extensively characterized. Recent pharmacokinetic studies indicate that the compound exhibits favorable absorption and distribution profiles, with moderate metabolic stability. These findings underscore its potential as a lead compound for further optimization and clinical development.

In conclusion, the ongoing research on 4-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxybutanoic acid (CAS: 2639421-99-9) underscores its significance in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities position it as a valuable tool for the development of novel therapeutics. Future studies are expected to explore its applications in additional disease models and to further refine its pharmacological properties.